Cas no 886921-60-4 (N-(6-acetamido-1,3-benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide)

• Product Name: N-(6-acetamido-1,3-benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide
• CAS No: 886921-60-4
• MF: C₁₈H₁₇N₃O₄S₂
• MW: 403.475281476974
• CID: 5483570
• Update Time: 2025-06-08

N-(6-acetamido-1,3-benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(6-acetamido-1,3-benzothiazol-2-yl)-2-ethylsulfonylbenzamide
• N-(6-acetamido-1,3-benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide

• Inchi： 1S/C18H17N3O4S2/c1-3-27(24,25)16-7-5-4-6-13(16)17(23)21-18-20-14-9-8-12(19-11(2)22)10-15(14)26-18/h4-10H,3H2,1-2H3,(H,19,22)(H,20,21,23)
• InChI Key： KAXDZOCXQBMKAN-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(NC(=O)C)C=C2S1)(=O)C1=CC=CC=C1S(CC)(=O)=O

Additional information on N-(6-acetamido-1,3-benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide

Comprehensive Overview of N-(6-acetamido-1,3-benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide (CAS No. 886921-60-4)

N-(6-acetamido-1,3-benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide (CAS No. 886921-60-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzothiazole and sulfonyl functional groups, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions, which may contribute to novel therapeutic pathways.

The structural complexity of N-(6-acetamido-1,3-benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide makes it a subject of interest in medicinal chemistry. Its acetamido and ethanesulfonyl moieties are key to its reactivity, enabling it to participate in various biochemical processes. Recent studies have highlighted its potential role in modulating enzyme activity, which aligns with current trends in targeted therapy and precision medicine.

In the context of drug design, this compound is often discussed alongside small molecule inhibitors and kinase modulators. These topics are highly searched in academic and industrial research circles, reflecting the growing demand for innovative treatments. The compound’s CAS No. 886921-60-4 is frequently referenced in patent literature, underscoring its commercial and scientific relevance.

Another area of interest is the compound’s potential in neurodegenerative disease research. With the rising global prevalence of conditions like Alzheimer’s and Parkinson’s, scientists are investigating molecules like N-(6-acetamido-1,3-benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide for their ability to interact with amyloid proteins or oxidative stress pathways. This aligns with the broader search trends around neuroprotection and disease-modifying agents.

From a synthetic chemistry perspective, the compound’s benzamide core and sulfonyl group offer versatile sites for further derivatization. This flexibility is crucial for optimizing pharmacokinetic properties, a hot topic in drug formulation and ADME studies (Absorption, Distribution, Metabolism, and Excretion). Such derivatizations are often explored to enhance bioavailability or reduce toxicity.

Environmental and green chemistry considerations are also relevant when discussing CAS No. 886921-60-4. Researchers are increasingly focused on sustainable synthesis methods, and this compound’s structure may lend itself to eco-friendly modifications. Searches for green solvents and catalytic processes often intersect with discussions about similar molecules.

In summary, N-(6-acetamido-1,3-benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide represents a multifaceted compound with broad implications in modern science. Its applications span drug discovery, neurodegenerative research, and sustainable chemistry, making it a valuable subject for ongoing investigation. As search trends continue to evolve, this compound’s relevance in cutting-edge research is likely to grow.